Cas no 88578-02-3 (Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-)

• Product Name: Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-
• CAS No: 88578-02-3
• MF: C₁₅H₁₆N₄OS
• MW: 300.378741264343
• CID: 628029
• PubChem ID: 71318816
• Update Time: 2025-04-19

Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-
• 4-[2-tert-butylsulfanyl-2-(1,2,4-triazol-1-yl)acetyl]benzonitrile
• 4-[(tert-Butylsulfanyl)(1H-1,2,4-triazol-1-yl)acetyl]benzonitrile
• DTXSID40748878
• 88578-02-3

• Inchi： 1S/C15H16N4OS/c1-15(2,3)21-14(19-10-17-9-18-19)13(20)12-6-4-11(8-16)5-7-12/h4-7,9-10,14H,1-3H3
• InChI Key： MXTQMLIMJBPJTL-UHFFFAOYSA-N
• SMILES： S(C(C(C1C=CC(C#N)=CC=1)=O)N1C=NC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 300.10448232g/mol
• Monoisotopic Mass: 300.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.9Ų